Cas no 2172147-41-8 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid
• CAS No: 2172147-41-8
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5937306
• PubChem ID: 165540391
• Update Time: 2025-10-28

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid
• 2172147-41-8
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-methoxybenzoic acid
• EN300-1484948

• Inchi： 1S/C27H26N2O6/c1-34-17-12-13-24(22(15-17)26(31)32)29-25(30)11-6-14-28-27(33)35-16-23-20-9-4-2-7-18(20)19-8-3-5-10-21(19)23/h2-5,7-10,12-13,15,23H,6,11,14,16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： MGFCAEGLNVXBGI-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(NC1C=CC(=CC=1C(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 114Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid

Comprehensive Overview of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid (CAS No. 2172147-41-8)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid (CAS No. 2172147-41-8) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are crucial intermediates in the production of peptides and other bioactive molecules. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a methoxybenzoic acid moiety, makes it highly valuable in solid-phase peptide synthesis (SPPS).

The Fmoc-protecting group in 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid is particularly significant because it offers excellent stability under basic conditions while being easily removable under mild acidic conditions. This property is essential for peptide chain assembly, where selective deprotection is required. Researchers and pharmaceutical companies frequently utilize this compound to synthesize therapeutic peptides, antibody-drug conjugates (ADCs), and other bioconjugates.

In recent years, the demand for peptide-based therapeutics has surged due to their high specificity and lower toxicity compared to traditional small-molecule drugs. This trend has increased the relevance of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid in drug discovery and development. Its role in SPPS protocols ensures efficient and scalable production of complex peptides, addressing the growing need for personalized medicine and targeted therapies.

Beyond pharmaceutical applications, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid is also employed in biochemical research and proteomics studies. Scientists use it to modify peptides for structure-activity relationship (SAR) studies, enabling a deeper understanding of protein-protein interactions and enzyme mechanisms. The compound's versatility makes it a staple in laboratories focused on chemical biology and drug design.

The synthesis and purification of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid require advanced organic chemistry techniques, including HPLC purification and mass spectrometry analysis. High-purity batches of this compound are essential to ensure reproducibility in peptide synthesis workflows. Suppliers and manufacturers adhere to strict quality control standards to meet the demands of academic and industrial researchers.

As the field of peptide therapeutics continues to expand, innovations in Fmoc chemistry and SPPS methodologies are driving the development of novel compounds like 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid. Researchers are exploring its potential in cancer immunotherapy, antimicrobial peptides, and neurodegenerative disease treatments. These advancements highlight the compound's critical role in modern medicinal chemistry.

For those seeking reliable sources of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid, it is important to partner with reputable suppliers who provide detailed certificates of analysis (CoA) and technical support. Proper storage conditions, such as protection from light and moisture, are necessary to maintain the compound's stability and efficacy over time.

In summary, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxybenzoic acid (CAS No. 2172147-41-8) is a vital tool in peptide synthesis and drug development. Its applications span from basic research to clinical therapeutics, making it an indispensable component in the toolkit of chemists and biologists worldwide. As the demand for precision medicine grows, this compound will undoubtedly remain at the forefront of biochemical innovation.